78-30-8

Tri-O-cresyl phosphate

In Stock

• CAS RN:
• 78-30-8

• Formula:
• C21H21O4P

• InChI:
• InChI=1S/C21H21O4P/c1-16-10-4-7-13-19(16)23-26(22,24-20-14-8-5-11-17(20)2)25-21-15-9-6-12-18(21)3/h4-15H,1-3H3

• InChIKey:
• HUJOGFUFUMBXPL-UHFFFAOYSA-L

• Tri-o-tolyl phosphate is classified under the class of non-halogenated organophosphate esters (OPEs).
  Tricresyl phosphate, abbreviated TCP, is an organophosphate compound that is used as a plasticizer and diverse other applications.
  

1-Chloro-7-methylnaphthalene

In Stock

• CAS RN:
• 71778-30-8

• Formula:
• C11H9Cl

• InChI:
• InChI=1S/C11H9Cl/c1-8-5-6-9-3-2-4-11(12)10(9)7-8/h2-7H,1H3

• InChIKey:
• AQLSMMRNNCGXAN-UHFFFAOYSA-N

• 1-Chloro-7-methylnaphthalene is a useful research compound. Its molecular formula is C11H9Cl and its molecular weight is 176.64 g/mol. The purity is usually 95%.

N-methyl-4-nitro-2,1,3-benzoxadiazol-5-amine

In Stock

• CAS RN:
• 18378-30-8

• Formula:
• C7H6N4O3

• InChI:
• InChI=1S/C7H6N4O3/c1-8-5-3-2-4-6(10-14-9-4)7(5)11(12)13/h2-3,8H,1H3

• InChIKey:
• XWKCLHMIQVWXPI-UHFFFAOYSA-N

• N-methyl-4-nitro-2,1,3-benzoxadiazol-5-amine is a useful research compound. Its molecular formula is C7H6N4O3 and its molecular weight is 194.15 g/mol. The purity is usually 95%.

ZINC nitrate

In Stock

• CAS RN:
• 13778-30-8

• Formula:
• N2O6Zn
  Zn(NO3)2
  Zn(NO3)2
  N2O6Zn

• InChI:
• InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2

• InChIKey:
• ONDPHDOFVYQSGI-UHFFFAOYSA-N

• Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes.

2-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine

In Stock

• CAS RN:
• 856578-30-8

• Formula:
• C11H15N

• InChI:
• InChI=1S/C11H15N/c1-11(12)7-6-9-4-2-3-5-10(9)8-11/h2-5H,6-8,12H2,1H3

• InChIKey:
• ALZSBYWRGWYZLS-UHFFFAOYSA-N

• 2-Methyl-1,2,3,4-tetrahydronaphthalen-2-amine is a useful research compound. Its molecular formula is C11H15N and its molecular weight is 161.24 g/mol. The purity is usually 95%.

2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898778-30-8

• Formula:
• C16H10F6O

• InChI:
• InChI=1S/C16H10F6O/c17-12-7-9(8-13(18)15(12)19)5-6-14(23)10-3-1-2-4-11(10)16(20,21)22/h1-4,7-8H,5-6H2

• InChIKey:
• CICDJSIKHRDPEB-UHFFFAOYSA-N

• 2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C16H10F6O and its molecular weight is 332.24 g/mol. The purity is usually 95%.

Methyl 2-{[(3-chloroanilino)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• CAS RN:
• 372978-30-8

• Formula:
• C17H17ClN2O3S

• InChI:
• InChI=1S/C17H17ClN2O3S/c1-23-16(21)14-12-7-2-3-8-13(12)24-15(14)20-17(22)19-11-6-4-5-10(18)9-11/h4-6,9H,2-3,7-8H2,1H3,(H2,19,20,22)

• InChIKey:
• ALNNRTDZTKNXBV-UHFFFAOYSA-N

• Methyl 2-{[(3-chloroanilino)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H17ClN2O3S and its molecular weight is 364.8g/mol. The purity is usually 95%.

(E)-N-(2-bromophenyl)-2-cyano-3-(4-ethoxyphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380478-30-8

• Formula:
• C18H15BrN2O2

• InChI:
• InChI=1S/C18H15BrN2O2/c1-2-23-15-9-7-13(8-10-15)11-14(12-20)18(22)21-17-6-4-3-5-16(17)19/h3-11H,2H2,1H3,(H,21,22)/b14-11+

• InChIKey:
• XQXHJAAILMFTSK-UHFFFAOYSA-N

• (E)-N-(2-bromophenyl)-2-cyano-3-(4-ethoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H15BrN2O2 and its molecular weight is 371.234. The purity is usually 95%.

4-Ethynylpiperidine hydrochloride

In Stock

• CAS RN:
• 550378-30-8

• Formula:
• C7H12ClN

• InChI:
• InChI=1S/C7H11N.ClH/c1-2-7-3-5-8-6-4-7;/h1,7-8H,3-6H2;1H

• InChIKey:
• WZKLBUYGIBQZPJ-UHFFFAOYSA-N

• 4-Ethynylpiperidine hydrochloride is a useful research compound. Its molecular formula is C7H12ClN and its molecular weight is 145.63 g/mol. The purity is usually 95%.

4-(2-(4-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 851978-30-8

• Formula:
• C17H18N4O4S2

• InChI:
• InChI=1S/C17H18N4O4S2/c1-21(2)27(23,24)12-9-7-11(8-10-12)16(22)19-20-17-18-15-13(25-3)5-4-6-14(15)26-17/h4-10H,1-3H3,(H,18,20)(H,19,22)

• InChIKey:
• MDSICXHQIBGQAI-UHFFFAOYSA-N

• 4-(2-(4-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H18N4O4S2 and its molecular weight is 406.48. The purity is usually 95%.

(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869078-30-8

• Formula:
• C22H24N2O4

• InChI:
• InChI=1S/C22H24N2O4/c1-23-9-11-24(12-10-23)14-17-18(25)8-7-16-21(26)20(28-22(16)17)13-15-5-3-4-6-19(15)27-2/h3-8,13,25H,9-12,14H2,1-2H3/b20-13-

• InChIKey:
• OPFCSEVCGOLGMO-MOSHPQCFSA-N

• (Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.

N-(furan-2-ylmethyl)pyridin-4-amine

In Stock

• CAS RN:
• 880878-30-8

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c1-2-10(13-7-1)8-12-9-3-5-11-6-4-9/h1-7H,8H2,(H,11,12)

• InChIKey:
• ZYYYMIQEZMGFHP-UHFFFAOYSA-N

• N-(furan-2-ylmethyl)pyridin-4-amine is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.203. The purity is usually 95%.

6-Chloro-1H-indazole-3-carbonitrile

In Stock

• CAS RN:
• 885278-30-8

• Formula:
• C8H4ClN3

• InChI:
• InChI=1S/C8H4ClN3/c9-5-1-2-6-7(3-5)11-12-8(6)4-10/h1-3H,(H,11,12)

• InChIKey:
• UURANFWTYQPVQY-UHFFFAOYSA-N

• 6-Chloro-1H-indazole-3-carbonitrile is a useful research compound. Its molecular formula is C8H4ClN3 and its molecular weight is 177.59 g/mol. The purity is usually 95%.

1-(4-Methylpyridin-2-yl)propan-1-one

Usually In Stock

• CAS RN:
• 102878-30-8

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-3-9(11)8-6-7(2)4-5-10-8/h4-6H,3H2,1-2H3

• InChIKey:
• OFTSDRMALRIGMV-UHFFFAOYSA-N

• 1-(4-Methylpyridin-2-yl)propan-1-one, also known as 1-(4-Methylpyridin-2-yl)propan-1-one, is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

(+)-Epibatidine

Usually In Stock

• CAS RN:
• 152378-30-8

• Formula:
• C11H13ClN2.C4H6O6

• InChI:
• InChI=1S/C11H13ClN2/c12-11-4-1-7(6-13-11)9-5-8-2-3-10(9)14-8/h1,4,6,8-10,14H,2-3,5H2/t8-,9+,10+/m1/s1

• InChIKey:
• NLPRAJRHRHZCQQ-LPEHRKFASA-N

• (+)-Epibatidine is a natural product found in Apis cerana with data available.

6-Bromo-7-chloroquinazoline-2,4-diol

In Stock

• CAS RN:
• 1166378-30-8

• Formula:
• C8H4BrClN2O2

• InChI:
• InChI=1S/C8H4BrClN2O2/c9-4-1-3-6(2-5(4)10)11-8(14)12-7(3)13/h1-2H,(H2,11,12,13,14)

• InChIKey:
• DWHJEOWAZBCNNS-UHFFFAOYSA-N

• 6-Bromo-7-chloroquinazoline-2,4-diol is a useful research compound. Its molecular formula is C8H4BrClN2O2 and its molecular weight is 275.49. The purity is usually 95%.

Potassium trifluoro(3-oxo-3-((2-(trifluoromethyl)phenyl)amino)propyl)borate

In Stock

• CAS RN:
• 1705578-30-8

• Formula:
• C10H9BF6KNO

• InChI:
• InChI=1S/C10H9BF6NO.K/c12-10(13,14)7-3-1-2-4-8(7)18-9(19)5-6-11(15,16)17;/h1-4H,5-6H2,(H,18,19);/q-1;+1

• InChIKey:
• WGPRBIUADOJEMF-UHFFFAOYSA-N

• Potassium trifluoro(3-oxo-3-((2-(trifluoromethyl)phenyl)amino)propyl)borate is a useful research compound. Its molecular formula is C10H9BF6KNO and its molecular weight is 323.09 g/mol. The purity is usually 95%.

3-[5-(1,5-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

In Stock

• CAS RN:
• 1174878-30-8

• Formula:
• C14H13F3N6O2

• InChI:
• InChI=1S/C14H13F3N6O2/c1-7-8(6-18-22(7)2)9-5-10(14(15,16)17)23-13(19-9)20-11(21-23)3-4-12(24)25/h5-6H,3-4H2,1-2H3,(H,24,25)

• InChIKey:
• FYYPIAHNIVNUTH-UHFFFAOYSA-N

• 3-[5-(1,5-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid is a useful research compound. Its molecular formula is C14H13F3N6O2 and its molecular weight is 354.293. The purity is usually 95%.

3-methyltetrahydro-2H-pyran-4-amine

In Stock

• CAS RN:
• 1263378-30-8

• Formula:
• C6H13NO

• InChI:
• InChI=1S/C6H13NO/c1-5-4-8-3-2-6(5)7/h5-6H,2-4,7H2,1H3

• InChIKey:
• WFVKNHIDEGYGPD-UHFFFAOYSA-N

• 3-methyltetrahydro-2H-pyran-4-amine is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(o-tolyl)ethyl)-1-phenylmethanesulfonamide

In Stock

• CAS RN:
• 1797878-30-8

• Formula:
• C17H21NO3S

• InChI:
• InChI=1S/C17H21NO3S/c1-14-8-6-7-11-16(14)17(21-2)12-18-22(19,20)13-15-9-4-3-5-10-15/h3-11,17-18H,12-13H2,1-2H3

• InChIKey:
• LRCHEQINFGPKBR-UHFFFAOYSA-N

• N-(2-methoxy-2-(o-tolyl)ethyl)-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C17H21NO3S and its molecular weight is 319.42. The purity is usually 95%.

2-(4-fluorophenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

In Stock

• CAS RN:
• 2109278-30-8

• Formula:
• C20H21FN2O2

• InChI:
• InChI=1S/C20H21FN2O2/c21-15-5-3-14(4-6-15)10-20(24)23-16-7-8-17(23)12-19(11-16)25-18-2-1-9-22-13-18/h1-6,9,13,16-17,19H,7-8,10-12H2

• InChIKey:
• CXOJBRMNHHEQMW-UHFFFAOYSA-N

• 2-(4-fluorophenyl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C20H21FN2O2 and its molecular weight is 340.398. The purity is usually 95%.

4-[4-(Difluoromethyl)triazol-2-yl]benzoic acid

Usually In Stock

• CAS RN:
• 2248278-30-8

• Formula:
• C10H7F2N3O2

• InChI:
• InChI=1S/C10H7F2N3O2/c11-9(12)8-5-13-15(14-8)7-3-1-6(2-4-7)10(16)17/h1-5,9H,(H,16,17)

• InChIKey:
• VBMRYDRGZQSCRQ-UHFFFAOYSA-N

• 4-[4-(Difluoromethyl)triazol-2-yl]benzoic acid is a useful research compound. Its molecular formula is C10H7F2N3O2 and its molecular weight is 239.182. The purity is usually 95%.

4-[[1-[3-(Trifluoromethyl)phenyl]sulfonylpiperidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379978-30-8

• Formula:
• C18H19F3N2O3S

• InChI:
• InChI=1S/C18H19F3N2O3S/c19-18(20,21)15-4-1-5-17(11-15)27(24,25)23-10-2-3-14(12-23)13-26-16-6-8-22-9-7-16/h1,4-9,11,14H,2-3,10,12-13H2

• InChIKey:
• AQSAHZJRIFBYDT-UHFFFAOYSA-N

• 4-[[1-[3-(Trifluoromethyl)phenyl]sulfonylpiperidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C18H19F3N2O3S and its molecular weight is 400.42. The purity is usually 95%.